5-((4-Benzhydrylpiperazin-1-yl)(p-tolyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[(4-benzhydrylpiperazin-1-yl)-(4-methylphenyl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C29H29N5OS/c1-21-12-14-24(15-13-21)26(27-28(35)34-29(36-27)30-20-31-34)33-18-16-32(17-19-33)25(22-8-4-2-5-9-22)23-10-6-3-7-11-23/h2-15,20,25-26,35H,16-19H2,1H3
• InChI Key: GWCKRJRTGQZBJK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(C2=C(N3C(=NC=N3)S2)O)N4CCN(CC4)C(C5=CC=CC=C5)C6=CC=CC=C6
• Molecular Formula: C29H29N5OS
• Molecular Weight: 495.6 g/mol
• CAS No.: 868219-50-5

Description

5-((4-Benzhydrylpiperazin-1-yl)(p-tolyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C29H29N5OS and its molecular weight is 495.65. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

One study describes the facile synthesis of novel derivatives including 1,4-bis(3,5-dialkyl-4H-1,2,4-triazol-4-yl)benzene and 5-aryltriaz-1-en-1-yl-1-phenyl-1H-pyrazole-4-carbonitrile, characterized by their antimicrobial properties (Al‐Azmi & Mahmoud, 2020). Another related work by Buzykin et al. explores the reaction of arylhydrazones of benzoyl chloride with 4-aminomethylthiazole, leading to the production of 5-(thiazol-4-yl)-1,2,4-triazoles with fungicidal and bactericidal activity (Buzykin et al., 1991).

Anti-Inflammatory and Anticancer Applications

Tozkoparan et al. detailed the synthesis of thiazolo[3,2-b]-1,2,4-triazole-5(6H)-ones and their Michael addition products, examining their anti-inflammatory activities. The structures were confirmed by spectral and elementary analysis, indicating the relevance of these compounds in anti-inflammatory research (Tozkoparan et al., 1999). In a related study, El-Naem et al. synthesized a series of compounds including 5‐substituted 2‐methylbenzimidazoles, investigating their anticancer activity against various human cancer cell lines, highlighting the potential therapeutic applications of these derivatives (El-Naem et al., 2003).

Synthesis of Novel Derivatives with Antimicrobial and Antioxidant Activities

Further studies emphasize the synthesis of novel derivatives within this chemical class, exploring their biological activities. For instance, Patel and Park developed a new class of piperazine-based 2-benzothiazolylimino-4-thiazolidinones, demonstrating their promising antimicrobial properties (Patel & Park, 2015). Tay et al. synthesized pyridyl substituted thiazolyl triazole derivatives, evaluated for antimicrobial and antioxidant activities, further broadening the potential applications of these compounds (Tay et al., 2022).

Mechanism of Action

Target of Action

Similar compounds with pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds have been identified as novel inhibitors ofCyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial regulator of the cell cycle and is an appealing target for cancer treatment .

Mode of Action

Similar compounds have shown significant inhibitory activity against cdk2 . They likely interact with the active site of CDK2, preventing its interaction with cyclin and ATP, thereby inhibiting the kinase activity and disrupting the cell cycle progression .

Biochemical Pathways

By inhibiting CDK2, these compounds prevent the transition from the G1 phase to the S phase of the cell cycle, leading to cell cycle arrest .

Result of Action

Similar compounds that inhibit cdk2 have shown significant cytotoxic activities against various cell lines . They can induce cell cycle arrest and apoptosis within cells .